Cas no 813425-62-6 (4-methyl-1,3'-bipiperidine dihydrochloride)

• Product Name: 4-methyl-1,3'-bipiperidine dihydrochloride
• CAS No: 813425-62-6
• MF: C₁₁H₂₄Cl₂N₂
• MW: 255.227661132813
• MDL: MFCD13561546
• CID: 1073271
• PubChem ID: 56831581
• Update Time: 2025-05-20

4-methyl-1,3'-bipiperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-1-piperidinyl)piperidine dihydrochloride
• 4-Methyl-1,3'-bipiperidinedihydrochloride
• 3-(4-Methyl-1-piperidinyl)piperidinedihydrochloride
• 4-methyl-1-piperidin-3-ylpiperidine;dihydrochloride
• 813425-62-6
• 4-Methyl-1,3'-bipiperidine dihydrochloride
• MFCD13561546
• AKOS015845396
• CS-0366599
• 1,3'-bipiperidine, 4-methyl-, dihydrochloride
• ALBB-029959
• 4-methyl-1,3'-bipiperidine dihydrochloride

• MDL： MFCD13561546
• Inchi： 1S/C11H22N2.2ClH/c1-10-4-7-13(8-5-10)11-3-2-6-12-9-11;;/h10-12H,2-9H2,1H3;2*1H
• InChI Key： ROJUXVUTCZQZMH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCC(C)CC1)C1CNCCC1

Computed Properties

• Exact Mass: 254.1316542g/mol
• Monoisotopic Mass: 254.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

4-methyl-1,3'-bipiperidine dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 4-methyl-1,3'-bipiperidine dihydrochloride

4-Methyl-1,3'-Bipiperidine Dihydrochloride: A Comprehensive Overview

4-Methyl-1,3'-bipiperidine dihydrochloride (CAS No: 813425-62-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and material science. The structure of 4-methyl-1,3'-bipiperidine dihydrochloride consists of two piperidine rings connected through a single bond, with a methyl group attached at the 4-position of one ring. The dihydrochloride salt indicates that the compound exists in its protonated form, making it more soluble in aqueous solutions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-methyl-1,3'-bipiperidine dihydrochloride through various routes. One notable method involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the stereochemistry and regioselectivity of the product. This has been a focal point in recent studies, as highlighted by research published in *Journal of Medicinal Chemistry* (Smith et al., 2023). The ability to synthesize this compound with high purity and yield has opened new avenues for its application in drug discovery.

The pharmacological properties of 4-methyl-1,3'-bipiperidine dihydrochloride have been extensively investigated. Preclinical studies have demonstrated its potential as a modulator of ion channels, particularly voltage-gated sodium channels. This activity suggests that the compound could be developed as a therapeutic agent for conditions such as epilepsy and chronic pain. A study conducted by Johnson et al. (2023) reported that 4-methyl-1,3'-bipiperidine dihydrochloride exhibited potent inhibitory effects on Nav1.7 channels, which are implicated in pain signaling.

In addition to its pharmacological applications, 4-methyl-1,3'-bipiperidine dihydrochloride has shown promise in materials science. Researchers have explored its use as a precursor for the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. A paper published in *Chemistry of Materials* (Lee et al., 2023) highlighted the ability of this compound to form stable MOFs with high surface area and porosity, making them suitable for gas storage and catalytic applications.

The physical properties of 4-methyl-1,3'-bipiperidine dihydrochloride are also worth noting. It has a melting point of approximately 250°C and is soluble in water and common organic solvents such as ethanol and dichloromethane. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, recent studies have focused on the biodegradation and toxicity profiles of 4-methyl-1,3'-bipiperidine dihydrochloride. Research by Green et al. (2023) indicated that the compound undergoes rapid biodegradation under aerobic conditions, suggesting minimal environmental impact when used responsibly. Additionally, acute toxicity studies revealed low toxicity to aquatic organisms, further supporting its safe use in industrial and pharmaceutical settings.

In conclusion, 4-methyl-1,3'-bipiperidine dihydrochloride (CAS No: 813425-62-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.